Iron(II) acetate

Description

Iron(II) acetate, also known as ferrous acetate or iron diacetate, is an anhydrous iron salt with the molecular formula C₄H₆O₄Fe and a molecular weight of 173.93 g/mol . It typically appears as a tan to light grey powder . The compound is composed of iron in the +2 oxidation state coordinated to two acetate ions . Iron(II) acetate is sensitive to air and moisture, and thus should be handled under inert atmosphere conditions and stored in airtight containers to maintain its purity . It has a melting point ranging from 190°C to 200°C . Iron(II) acetate can exist in both anhydrous and hydrated forms, with the tetrahydrate being the most common. The tetrahydrate form is a light green solid that is highly soluble in water .

Iron(II) acetate is a versatile compound with a wide range of applications in various fields. It is used as a precursor in the synthesis of iron-based materials and catalysts . It plays a significant role in the preparation of iron nanoparticles and various coordination compounds . Iron(II) acetate is utilized in organic synthesis, catalysis, and agriculture . In organic synthesis, it acts as a catalyst in organic reactions, enhancing reaction rates and yields . It is also used as a mordant in the dye industry . Furthermore, iron(II) acetate is being explored for its potential antimicrobial properties and its role as a source of iron in biological systems, including the treatment of iron deficiency anemia.

Other similar compounds include Iron(III) acetate (ferric acetate), a red-brown solid used as dyes and mordants , and metallic acetates, which are inorganic salts containing a metal cation and the acetate anion . Iron(II) acetate is also related to other metal acetates such as Cobalt(II) acetate, Rhodium(II) acetate, Manganese(III) acetate and Chromium(III) acetate . These compounds share similar applications in catalysis, materials science, and as precursors for synthesizing other compounds .

• CAS No.: 3094-87-9
• Product Name: Iron(II) acetate
• Molecular Formula: C4H6FeO4
• Molecular Weight: 173.93 g/mol
• IUPAC Name: iron(2+);diacetate
• Standard InChI: InChI=1S/2C2H4O2.Fe/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
• Standard InChIKey: LNOZJRCUHSPCDZ-UHFFFAOYSA-L
• SMILES: CC(=O)[O-].CC(=O)[O-].[Fe+2]
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].[Fe+2]
• Synonyms: FERROUS ACETATE;IRON(II) ACETATE;aceticacid,iron(2+)salt;aceticacid,iron(2++)salt;iron(2+)acetate;irondiacetate;IRON(II) ACETATE, 99.995%;Ferrousacetateanhydrous
• PubChem Compound: 18344
• Last Modified: Sep 14 2023